Cas no 86453-14-7 (1-(Hexane-1-sulfonyl)propan-2-one)

1-(Hexane-1-sulfonyl)propan-2-one structure
86453-14-7 structure
Product Name:1-(Hexane-1-sulfonyl)propan-2-one
CAS No:86453-14-7
MF:C9H18O3S
MW:206.302422046661
CID:862915
Update Time:2023-08-03

1-(Hexane-1-sulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • n-hexasulfonyl-2-propanone
    • 1-(hexane-1-sulfonyl)propan-2-one
    • BDBM50409655
    • 1-(Hexane-1-sulfonyl)propan-2-one
    • Inchi: 1S/C9H18O3S/c1-3-4-5-6-7-13(11,12)8-9(2)10/h3-8H2,1-2H3
    • InChI Key: FIMACEIKKPQUFZ-UHFFFAOYSA-N
    • SMILES: S(CC(C)=O)(CCCCCC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 236
  • Topological Polar Surface Area: 59.6
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.